Cas no 2171839-74-8 (2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171839-74-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6341027
• PubChem ID: 165543043
• Update Time: 2025-07-09

2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2171839-74-8
• EN300-1598171
• 2-[5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C12H20N4/c13-7-6-11-12(10-2-1-3-10)16(15-14-11)8-9-4-5-9/h9-10H,1-8,13H2
• InChI Key： HVDWRYRUQBTKIA-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)C1CCC1)CC1CC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171839-74-8)

The compound 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2171839-74-8, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic amine features a complex structural framework that combines cyclobutyl and cyclopropylmethyl substituents with a triazolyl backbone, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

Structurally, the presence of the triazol-4-yl moiety introduces unique electronic and steric properties to the molecule. Triazoles are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The incorporation of this scaffold into an amine derivative opens up possibilities for modulating these activities while introducing additional functionalities that could enhance drug-like properties such as solubility and metabolic stability.

The cyclobutyl ring in the molecule adds another layer of complexity, influencing both the conformational flexibility and the potential interactions with biological targets. Cyclobutyl-substituted compounds have been increasingly studied due to their ability to improve binding affinity and reduce metabolic clearance. In contrast, the cyclopropylmethyl group provides a rigid tert-butyl-like steric bulk, which can be strategically positioned to optimize interactions with protein binding sites or enzyme active pockets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, allowing researchers to design molecules like 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine with greater precision. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary simulations indicate potential interactions with kinases and proteases, which are key targets in oncology and inflammatory disorders.

In the context of drug development, the synthesis of such complex molecules often requires innovative synthetic strategies. The introduction of multiple stereocenters and heterocyclic rings necessitates careful planning to ensure high yield and enantiomeric purity. Modern synthetic techniques, including transition-metal catalysis and flow chemistry, have made it possible to construct these intricate structures more efficiently than ever before. This has renewed interest in exploring derivatives of 2-5-cyclobutyl-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylethan-1-amine for their potential therapeutic applications.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for drugs intended to reach intracellular targets or traverse biological barriers such as the blood-brain barrier. Additionally, the presence of multiple functional groups allows for derivatization into prodrugs or analogs with improved pharmacokinetic profiles.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design (SBDD), where computational models guide the optimization of lead compounds like 2-(5-cyclobutyl)-1-(cyclopropylmethyl)-1H-(triazol]-4-y lethanam ine (CAS No. 2171839_74_8). By integrating experimental data with virtual screening techniques, scientists can rapidly identify promising candidates for further validation. This approach has significantly accelerated the drug discovery pipeline in recent years.

The versatility of this molecular scaffold also makes it attractive for developing combination therapies or multi-target drugs. By fine-tuning specific regions of the molecule through structural modifications, researchers can generate compounds that simultaneously interact with multiple disease-related pathways. Such strategies are particularly relevant in treating complex conditions like cancer or neurodegenerative diseases.

From a regulatory perspective, compounds like 2171839_74_8 must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models provide critical insights into their biological activity and potential side effects. These studies are essential for identifying any liabilities early in the development process and optimizing formulations accordingly.

The growing interest in heterocyclic compounds underscores their significance as building blocks for novel therapeutics. The unique combination of structural features found in 2-(5-cyclobut yl)-1-(cycloprop ylmethyl)-1H-(triazol]-4-y lethanam ine (CAS No: 2171839_74_8) positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs across various therapeutic areas.